Isoquinolinium, 2-(3-sulfopropyl)-, inner salt
Isoquinolinium, 2-(3-sulfopropyl)-, inner salt
Brand Name:
Vulcanchem
CAS No.:
15589-64-7
VCID:
VC21055071
InChI:
InChI=1S/C12H13NO3S.H2O/c14-17(15,16)9-3-7-13-8-6-11-4-1-2-5-12(11)10-13;/h1-2,4-6,8,10H,3,7,9H2;1H2
SMILES:
C1=CC=C2C=[N+](C=CC2=C1)CCCS(=O)(=O)[O-]
Molecular Formula:
C12H15NO4S
Molecular Weight:
269.32 g/mol
Isoquinolinium, 2-(3-sulfopropyl)-, inner salt
CAS No.: 15589-64-7
Cat. No.: VC21055071
Molecular Formula: C12H15NO4S
Molecular Weight: 269.32 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 15589-64-7 |
|---|---|
| Molecular Formula | C12H15NO4S |
| Molecular Weight | 269.32 g/mol |
| IUPAC Name | 3-isoquinolin-2-ium-2-ylpropane-1-sulfonic acid;hydroxide |
| Standard InChI | InChI=1S/C12H13NO3S.H2O/c14-17(15,16)9-3-7-13-8-6-11-4-1-2-5-12(11)10-13;/h1-2,4-6,8,10H,3,7,9H2;1H2 |
| Standard InChI Key | ZMEIEJHEHPRCGT-UHFFFAOYSA-N |
| SMILES | C1=CC=C2C=[N+](C=CC2=C1)CCCS(=O)(=O)[O-] |
| Canonical SMILES | C1=CC=C2C=[N+](C=CC2=C1)CCCS(=O)(=O)O.[OH-] |
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